1,2,4-Benzenetris(carboxylic acid ethyl) ester

Specification

• CAS No.: 14230-18-3
• Molecular Formula: C15H18O6
• Molecular Weight: 294.3 g/mol
• IUPAC Name: triethyl benzene-1,2,4-tricarboxylate
• Standard InChI: InChI=1S/C15H18O6/c1-4-19-13(16)10-7-8-11(14(17)20-5-2)12(9-10)15(18)21-6-3/h7-9H,4-6H2,1-3H3
• Standard InChI Key: NGXQRWJDOKUJEN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC(=C(C=C1)C(=O)OCC)C(=O)OCC
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)C(=O)OCC)C(=O)OCC

Introduction

Chemical Identity and Nomenclature

1,2,4-Benzenetris(carboxylic acid ethyl) ester, also known by its IUPAC name triethyl benzene-1,2,4-tricarboxylate, is a trisubstituted benzene derivative with three ethoxycarbonyl groups. This compound is registered with the Chemical Abstracts Service (CAS) under the number 14230-18-3. It belongs to the broader family of aromatic carboxylic acid esters, specifically tricarboxylates.
The compound is recognized by several synonyms in scientific literature and commercial contexts, including:

• 1,2,4-Benzenetricarboxylic acid, triethyl ester

• 1,2,4-Tricarboethoxybenzene

• 1,2,4-Tris(ethoxycarbonyl)benzene

• Triethyl 1,2,4-benzenetricarboxylate

• Triethyl trimellitate
  The molecular structure consists of a benzene ring with three ethyl ester groups (-COOC₂H₅) attached at positions 1, 2, and 4. This arrangement creates an asymmetrical distribution of substituents around the aromatic ring, influencing its chemical reactivity and physical properties.

Physical and Chemical Properties

Understanding the physical and chemical properties of 1,2,4-Benzenetris(carboxylic acid ethyl) ester is crucial for its proper handling and application in research and industrial settings. This compound exhibits specific characteristics that determine its behavior in various environments.

Basic Physical Properties

The compound appears as a liquid at standard conditions. Its molecular weight and formula provide fundamental information about its composition and structure.
Table 1: Basic Physical and Chemical Properties

Property	Value
Physical State	Liquid
Molecular Formula	C₁₅H₁₈O₆
Molecular Weight	294.3 g/mol
CAS Number	14230-18-3
PubChem Compound ID	613589
Purity (Commercial)	≥99.0%

Structural Identifiers

Identifier Type	Value
IUPAC Name	Triethyl benzene-1,2,4-tricarboxylate
Standard InChI	InChI=1S/C15H18O6/c1-4-19-13(16)10-7-8-11(14(17)20-5-2)12(9-10)15(18)21-6-3/h7-9H,4-6H2,1-3H3
Standard InChIKey	NGXQRWJDOKUJEN-UHFFFAOYSA-N
SMILES	CCOC(=O)C1=CC(=C(C=C1)C(=O)OCC)C(=O)OCC
Canonical SMILES	CCOC(=O)C1=CC(=C(C=C1)C(=O)OCC)C(=O)OCC

Solubility and Stability

While specific solubility data is limited in the available sources, the compound is generally soluble in common organic solvents. For research applications, stock solutions can be prepared using appropriate solvents, with recommendations for storage conditions to maintain stability.
Storage recommendations include:

• Store the container tightly closed

• Maintain in a dry, cool, and well-ventilated place

• Store separately from foodstuff containers and incompatible materials
  When preparing solutions for research purposes, it is advised to minimize repeated freezing and thawing cycles. Temperature-specific stability guidelines suggest:

• At -80°C: Use within 6 months

• At -20°C: Use within 1 month

• For increased solubility: Heat to 37°C and use ultrasonic bath

Synthesis and Applications

Industrial and Research Applications

The compound demonstrates versatility across multiple applications due to its aromatic structure and ester functionalities.
Table 3: Applications of 1,2,4-Benzenetris(carboxylic acid ethyl) ester

Application Domain	Specific Uses
Polymer Chemistry	Production of polyesters requiring aromatic rings for rigidity and thermal stability
Chemical Synthesis	Intermediate for pesticides, medicines, surfactants
Materials Science	Precursor for polymer monomers
Agricultural Chemistry	Component in antifungal agent synthesis
Research	Chemical biology and materials science investigations
The presence of three ester groups makes this compound particularly valuable in polymer chemistry, where it can contribute to cross-linking and structural rigidity in final products. Its aromatic core enhances thermal stability in polymeric materials, while the ester groups provide sites for further chemical modifications.

Analytical Characterization

For identification and purity assessment, several analytical techniques can be employed. The compound's structure facilitates characterization through spectroscopic methods.

Sample Preparation for Analysis

For research applications, sample solutions are typically provided at concentrations of approximately 10mM. The compound's liquid state facilitates solution preparation for various analytical and research procedures.

Related Compounds

1,2,4-Benzenetris(carboxylic acid ethyl) ester belongs to a family of structurally related compounds that vary primarily in the length and nature of the ester alkyl chains.
Table 4: Structurally Related Compounds

Compound Name	Formula	Molecular Weight	CAS Number	Relationship
1,2,4-Benzenetricarboxylic acid, tridecyl ester	C₃₉H₆₆O₆	630.9377 g/mol	4130-35-2	Longer alkyl chains (tridecyl vs. ethyl)
Tri(tridecyl) benzene-1,2,4-tricarboxylate	-	-	-	Longer alkyl chains variant
Triheptyl benzene-1,2,4-tricarboxylate	-	-	-	Medium-length alkyl chains variant
1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester	-	-	-	Mixed ester derivative
These related compounds maintain the core benzene-1,2,4-tricarboxylate structure but differ in their ester groups, resulting in variations in physical properties such as viscosity, solubility, and compatibility with different polymer systems. The choice between these variants depends on the specific application requirements and desired properties of the final product.

Future Research Directions

Research into 1,2,4-Benzenetris(carboxylic acid ethyl) ester continues to evolve, with several promising avenues for future investigation:

• Development of environmentally friendly synthetic routes with higher yields and reduced waste

• Exploration of biological activities that might reveal novel applications beyond traditional material science

• Investigation of structure-property relationships to guide the design of new materials with enhanced performance characteristics

• Potential applications in emerging technologies such as advanced composites, smart materials, and specialty coatings